Myelopeptide-2 (MP-2)

• Molecular Formula: C41H57N7O8
• Molecular Weight: 775.93

Description

Myelopeptide-2 (MP-2) is a synthetic hexapeptide (Sequence: H-Leu-Val-Val-Tyr-Pro-Trp-OH) with a molecular weight of 775.95 Da, originally isolated from porcine bone marrow cell culture supernatant . This immunoregulatory peptide is a key research tool for investigating the restoration of immune homeostasis, particularly in the context of cancer and viral infection . Its primary research value lies in its ability to restore the functional capacity of T lymphocytes that have been suppressed by tumor-derived products or viruses like measles . The mechanism of action for MP-2 involves recovering the synthesis of interleukin-2 (IL-2) and the expression of the IL-2 receptor in depressed T-cells, which are critical for an effective immune response . Furthermore, its recovery effect is connected to its influence on the expression of CD3 and CD4 surface antigens on T lymphocytes, helping to re-establish a normal T-cell phenotype after exposure to inhibitory factors from sources like HL-60 leukemia cells . Given these properties, MP-2 is a promising compound for scientific exploration in antitumor and antivirus therapy research, offering insights into novel immunocorrective strategies . This product is intended for research purposes only and is not approved for diagnostic or medical use.

Molecular and Structural Characterization of Myelopeptide 2

Amino Acid Sequence and Peptide Nature of MP-2

MP-2 is a hexapeptide, meaning it is composed of a chain of six amino acids. novoprolabs.com The specific sequence of these amino acids defines its primary structure and is fundamental to its chemical properties and biological interactions. The sequence is Leucine-Valine-Valine-Tyrosine-Proline-Tryptophan, commonly represented by the one-letter codes LVVYPW. nih.govnovoprolabs.comabcepta.com The peptide has a molecular formula of C₄₁H₅₇N₇O₈ and a molecular weight of approximately 776 g/mol . novoprolabs.com

Table 1: Molecular Properties of Myelopeptide-2

Property	Value	Source
Amino Acid Sequence	Leu-Val-Val-Tyr-Pro-Trp (LVVYPW)	nih.govnovoprolabs.comabcepta.com
Peptide Length	6 Amino Acids	novoprolabs.com
Molecular Formula	C₄₁H₅₇N₇O₈	novoprolabs.com
Molecular Weight	~776 g/mol	novoprolabs.com
Nature	Synthetic / Natural (Porcine Origin)	medchemexpress.comnovoprolabs.com

Methodologies for MP-2 Isolation and Purification

The initial discovery of MP-2 involved its isolation from a biological source. medchemexpress.com The purification of peptides like MP-2 from complex mixtures requires sophisticated analytical techniques to achieve high purity.

Chromatography is a cornerstone of peptide purification. Gel filtration chromatography, also known as size-exclusion chromatography, separates molecules based on their size. nih.gov This technique is effective for separating peptides from larger proteins and other macromolecules present in the initial cell culture supernatant.

For higher resolution and purity, Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the method of choice. novoprolabs.com In RP-HPLC, the peptide is dissolved in a polar mobile phase and passed through a nonpolar stationary phase. Peptides are separated based on their hydrophobicity; more hydrophobic peptides are retained longer on the column. The purity of the final MP-2 product is often assessed by analytical HPLC, with purities exceeding 95% being common for synthetic preparations. novoprolabs.com

Mass spectrometry (MS) is an indispensable tool for confirming the identity and structural integrity of peptides. nih.gov Following purification, MS is used to verify the molecular weight of MP-2, ensuring it matches the theoretical mass calculated from its amino acid sequence (~776 Da). novoprolabs.com Tandem mass spectrometry (MS/MS) can further be employed to sequence the peptide, confirming that the amino acids are arranged in the correct order (Leu-Val-Val-Tyr-Pro-Trp). This is achieved by fragmenting the peptide within the mass spectrometer and analyzing the masses of the resulting fragments.

Solid-Phase Synthesis and Analog Development of Myelopeptide-2

Due to the low yields from natural sources, chemical synthesis is the primary method for producing MP-2 for research purposes. novoprolabs.comabcepta.com Solid-Phase Peptide Synthesis (SPPS) is the standard methodology employed. bachem.com

SPPS involves the stepwise addition of protected amino acids to a growing peptide chain that is covalently attached to an insoluble solid support, typically a resin. bachem.comyoutube.com The process begins by anchoring the C-terminal amino acid (Tryptophan in MP-2) to the resin. The synthesis then proceeds through cycles of deprotection of the N-terminal amino group, followed by coupling of the next protected amino acid in the sequence until the full peptide is assembled. bachem.com Reagents like 2-(1H-Benzotriazole-1-yl)-1,1,3,3-tetramethyluronium tetrafluoroborate (B81430) (TBTU) are often used to facilitate the coupling steps. nih.gov Once the synthesis is complete, the peptide is cleaved from the resin using a strong acid, such as trifluoroacetic acid (TFA), which also removes the side-chain protecting groups. nih.govjabde.com

This synthetic approach not only allows for the large-scale production of MP-2 but also facilitates the development of analogs. By substituting specific amino acids in the sequence, researchers can create modified versions of the peptide to investigate which residues are critical for its activity. nih.gov

Conformational Dynamics and Structure-Activity Relationship Investigations of Myelopeptide-2

Understanding the three-dimensional structure (conformation) of MP-2 is crucial for elucidating how it interacts with its biological targets. The relationship between the peptide's structure and its function is explored through structure-activity relationship (SAR) studies. ic.ac.uk

SAR investigations for peptides like MP-2 involve synthesizing and testing various analogs to determine how changes in the chemical structure affect activity. nih.govrsc.org For instance, modifying the acyl chain length or substituting amino acids can reveal key structural requirements for its function. nih.gov

Theoretical conformational analysis has been used to study the spatial structure and conformational properties of myelopeptides (B149311), including related compounds. nih.gov These computational methods are used to predict the low-energy (most stable) conformations of the peptide in solution. By determining the dihedral angles of the peptide backbone and the side chains, researchers can build a three-dimensional model of the molecule. nih.gov

Advanced computational quantum chemistry methods, such as Møller-Plesset perturbation theory (MP), are employed to improve upon standard molecular mechanics or Hartree-Fock calculations by incorporating electron correlation effects. wikipedia.orgq-chem.com The second-order version, MP2, is a widely used method for calculating molecular energies and properties with a good balance of accuracy and computational cost. ontosight.ai In peptide chemistry, MP2 is valuable for studying non-bonded interactions and conformational energies, providing deeper insight into the forces that stabilize the peptide's three-dimensional structure. rsc.org This theoretical understanding of the peptide's shape and flexibility is integral to interpreting SAR data and designing more potent or specific analogs.

Immunomodulatory Functions and Mechanisms of Myelopeptide 2

Regulation of T-Lymphocyte Function by Myelopeptide-2

Myelopeptide-2 demonstrates a profound ability to modulate the activity of T-lymphocytes, the central cells of adaptive immunity. Its mechanisms involve restoring cellular reactivity, influencing essential signaling molecules, and potentially altering the expression of key surface antigens.

Restoration of Mitogenic Reactivity in Compromised T Lymphocytes

One of the most well-documented functions of Myelopeptide-2 is its capacity to restore the proliferative response of T-lymphocytes to mitogens when their function is compromised. nih.gov Research shows that human T-lymphocytes, when inhibited by factors from HL-60 leukemia cells or by the measles virus, regain their ability to proliferate in response to phytohemagglutinin (PHA) after treatment with MP-2. nih.govnih.gov This restorative effect highlights MP-2's potential to counteract immunosuppressive environments created by certain pathologies. nih.govnih.govnih.gov The peptide essentially makes T-lymphocytes resistant to tumor-induced suppression. youtube.com

Table 1: Conditions of Restored T-Lymphocyte Mitogenic Reactivity by MP-2

Compromising Agent	Cell Type	Mitogen	Observed Effect of MP-2	Reference
HL-60 Leukemia Cell Conditioned Medium	Human T-Lymphocytes	Phytohemagglutinin (PHA)	Restored proliferative response	nih.gov, nih.gov
Measles Virus	Human T-Lymphocytes	Phytohemagglutinin (PHA)	Restored proliferative response	nih.gov, nih.gov
P388 Leukemia Ascitic Fluid	Murine T-Lymphocytes	Not Specified	Induced resistance to tumor suppression	youtube.com

Influence on Interleukin-2 (B1167480) (IL-2) Synthesis and Interleukin-2 Receptor (IL-2R) Expression

The restoration of T-cell function is mechanistically linked to MP-2's influence on the Interleukin-2 (IL-2) signaling pathway. nih.gov IL-2 is a critical cytokine that acts as a T-cell growth factor, driving proliferation and differentiation upon binding to its receptor (IL-2R). nih.govnih.gov In states of immunosuppression, such as those induced by tumor products or the measles virus, both the synthesis of IL-2 and the expression of IL-2R are significantly reduced. nih.gov

Myelopeptide-2 has been shown to directly counter this effect. Studies confirm that MP-2 recovers the depressed synthesis of IL-2 and enhances the expression of the IL-2R on human T-lymphocytes. nih.govnih.govnih.gov Further research using murine splenocytes demonstrated that MP-2 stimulates the production of IL-2 and enhances the IL-2-dependent proliferation of CTLL-2 cells, a cell line that relies on IL-2 for growth. nih.gov This effect was most pronounced during the early stages of T-cell activation. nih.gov

Table 2: Effect of Myelopeptide-2 on the IL-2 System

Target	Model System	Observed Effect	Reference
IL-2 Synthesis	Human T-Lymphocytes (suppressed by HL-60/measles virus)	Recovers reduced IL-2 synthesis	nih.gov, nih.gov
IL-2 Synthesis	Murine Splenocytes	Stimulated IL-2 production	nih.gov
IL-2R Expression	Human T-Lymphocytes (suppressed by HL-60/measles virus)	Recovers reduced IL-2R expression	nih.gov
IL-2 Dependent Proliferation	CTLL-2 Cell Line	Stimulated proliferation	nih.gov

Modulation of CD3 and CD4 Antigen Expression on T Lymphocytes

While Myelopeptide-2 clearly restores T-lymphocyte proliferation and IL-2 signaling, which are downstream consequences of T-cell receptor (TCR) activation, specific data on its direct modulation of CD3 (a core component of the TCR complex) and CD4 (a co-receptor crucial for helper T-cell function) antigen expression were not detailed in the reviewed scientific literature. The functional recovery of T-cells implies that the necessary signaling complexes are intact and responsive, but direct evidence of MP-2 causing up- or down-regulation of CD3 and CD4 surface proteins is not explicitly provided.

Myelopeptide-2's Impact on Cytokine Production and Immune Responses

Beyond its direct effects on T-cell proliferation, Myelopeptide-2 also plays a role in orchestrating the broader immune response by modulating the balance of key cytokines.

Modulation of TH1 and TH2 Cytokine Interactions

The immune system maintains a delicate balance between different T-helper (Th) cell responses, primarily the Th1 type, which promotes cell-mediated immunity, and the Th2 type, which drives humoral immunity. An imbalance is associated with various diseases. Research indicates that the regulatory function of MP-2 involves the interplay between Th1 and Th2 cytokines. nih.gov The nature of this interaction under the influence of MP-2 appears to be dependent on the initial immune status of the T-lymphocyte donor, suggesting that MP-2 helps guide the cytokine environment towards homeostasis rather than skewing it in a single direction. nih.gov This supports the hypothesis that myelopeptides (B149311) may play a role in the differentiation of naive T-helper cells (Th0) into either Th1 or Th2 subtypes, depending on the immunological context. nih.gov

Regulation of Pro-inflammatory Cytokines (e.g., IL-1β, TNF-α)

Pro-inflammatory cytokines such as Interleukin-1β (IL-1β) and Tumor Necrosis Factor-alpha (TNF-α) are potent mediators of inflammation. While critical for host defense, their overproduction can be damaging. The immunomodulatory activity of myelopeptides has been studied in this context, with a clear distinction found between different members of this peptide family. One study investigated the influence of synthetic myelopeptides on IL-1 and IL-2 activities. nih.gov The results showed that Myelopeptide-1 could substitute for IL-1 activity in a thymocyte proliferation assay. nih.gov Conversely, Myelopeptide-2 did not exhibit this IL-1-like activity, indicating a different mechanism of action that does not directly mimic or significantly stimulate this specific pro-inflammatory pathway. nih.gov The available literature did not provide specific data on the regulation of TNF-α by Myelopeptide-2.

Influence on Reactive Oxygen Species (ROS) Generation

Research into the direct effects of Myelopeptide-2 (MP-2) on the generation of reactive oxygen species (ROS) is not extensively documented in publicly available scientific literature. However, studies on other members of the myelopeptide family offer some context. For instance, research on myelopeptides MP-3, MP-5, and MP-6 has shown that they can suppress the production of ROS induced by zymosan in leukocytes. nih.gov This suppression was observed both when the myelopeptides were introduced simultaneously with the stimulant and when the cells were pre-treated with them. nih.gov

This finding for other myelopeptides suggests a potential anti-inflammatory or regulatory role by mitigating oxidative stress. However, the same study did not specify the effects of MP-2 on ROS generation, indicating that this may not be its primary mechanism of immunomodulation or that it requires further investigation. The study did note that a comparative analysis did not reveal significant differences in the direction or intensity of the effects of the various myelopeptides studied, hinting at a possible common mechanism of action for this group of peptide bioregulators. nih.gov

It is important to note that ROS production by phagocytes is a critical component of the innate immune response for pathogen elimination. nih.govresearchgate.net However, excessive or uncontrolled ROS generation can lead to tissue damage and contribute to inflammatory conditions. researchgate.net Therefore, the regulation of ROS is a key aspect of maintaining immune balance. While a direct link between MP-2 and ROS generation is not clearly established, its broader immunomodulatory activities contribute to an environment of controlled and effective immune responses.

Mechanisms of Myelopeptide-2 in Immune Homeostasis Maintenance

Myelopeptide-2 plays a significant role in the maintenance of immune homeostasis, primarily through its restorative effects on T-lymphocyte function and its influence on the balance of cytokine production. nih.gov Immune homeostasis is the state of equilibrium in the immune system, where it can effectively respond to pathogens while avoiding excessive inflammation and autoimmunity. nih.gov MP-2 contributes to this balance through several key mechanisms.

One of the primary mechanisms of MP-2 is its ability to restore the synthesis of Interleukin-2 (IL-2) and the expression of the IL-2 receptor (IL-2R) on T-lymphocytes that have been suppressed by factors such as tumor products or viral infections. nih.gov IL-2 is a critical cytokine for the proliferation, survival, and differentiation of T-cells, including the development of regulatory T-cells (Tregs), which are essential for maintaining immune tolerance. nih.gov By recovering IL-2 production and receptor expression, MP-2 effectively restores the responsiveness of T-lymphocytes to mitogens, thereby bolstering the adaptive immune response when it is compromised. nih.gov

Furthermore, the immunomodulatory effect of MP-2 is associated with its influence on the balance between T-helper 1 (Th1) and T-helper 2 (Th2) cytokine responses. nih.gov Th1 cells are primarily involved in cell-mediated immunity against intracellular pathogens, while Th2 cells are crucial for humoral immunity against extracellular parasites and are also involved in allergic responses. nih.gov An imbalance between these two arms of the adaptive immune system can lead to immunopathology. Research suggests that MP-2's regulatory actions are directed at maintaining the intricate interplay between Th1 and Th2 cytokines, with the specific effect depending on the immune status of the individual. nih.gov This indicates that MP-2 does not simply boost one type of response but helps to appropriately modulate the cytokine network to maintain a balanced and effective immune state.

The table below summarizes the key mechanistic findings regarding the role of Myelopeptide-2 in immune homeostasis.

Mechanism	Target Cells/Molecules	Observed Effect	Reference
Restoration of T-lymphocyte Function	Human T-lymphocytes	Recovers reduced Interleukin-2 (IL-2) synthesis and IL-2 receptor (IL-2R) expression in cells suppressed by tumor products or measles virus. Restores mitogen responsiveness.	nih.gov
Modulation of Cytokine Balance	T-helper (Th) cells	Influences the interaction between Th1 and Th2 cytokines, contributing to the maintenance of immune homeostasis. The specific effect is dependent on the donor's immune status.	nih.gov

Antitumor Research Applications of Myelopeptide 2

Preclinical Evidence of Myelopeptide-2 Antitumor Activity

Preclinical studies in animal models have provided evidence of the antitumor effects of Myelopeptide-2. Research has demonstrated that MP-2 can inhibit the development and growth of various tumors. In studies involving mice, MP-2 has been shown to delay the onset of urethane-induced lung tumors. medchemexpress.cominvivochem.com Furthermore, it decreased the number of both spontaneous and urethane-induced lung tumors, with short-term treatment regimens significantly lowering the incidence of lung adenomas. medchemexpress.cominvivochem.com

The antitumor activity of MP-2 extends to different types of transplantable solid tumors. In one line of research, MP-2 and its retro-analogue were found to inhibit the growth of Ca-755 mammary gland adenocarcinoma, Lewis lung adenocarcinoma, and S180 sarcoma by 70-82%. researchgate.net These findings highlight the broad-spectrum antitumor potential of MP-2 observed in various experimental cancer models. worldscientific.com

Table 1: Inhibition of Tumor Growth by Myelopeptide-2 in Experimental Models Data is based on available preclinical research and is for informational purposes only.

Experimental Model	Animal Model	Key Findings	Reference
Spontaneous & Urethane-Induced Lung Tumors	Mice	Delayed appearance and decreased number of tumors. medchemexpress.cominvivochem.com	medchemexpress.cominvivochem.com
Ca-755 Adenocarcinoma of the Mammary Gland	Mice	70-82% inhibition of tumor growth. researchgate.net	researchgate.net
Lewis Adenocarcinoma of the Lung	Mice	70-82% inhibition of tumor growth. researchgate.net	researchgate.net
S180 Sarcoma	Mice	70-82% inhibition of tumor growth. researchgate.net	researchgate.net

A significant aspect of MP-2's antitumor profile is its ability to counteract tumor-induced immunosuppression, particularly by restoring T-lymphocyte function. worldscientific.com In tumor-bearing states, cancer cells can release factors that inhibit the activity of immune cells. nih.gov Research shows that MP-2 can restore the mitogenic reactivity of human T-lymphocytes that have been suppressed by products from HL-60 leukemia cells. medchemexpress.cominvivochem.comnih.govmedchemexpress.com This restorative effect is crucial, as active T-lymphocytes are essential for mounting an effective antitumor immune response.

Specifically, MP-2 has been found to recover depressed interleukin-2 (B1167480) (IL-2) synthesis and the expression of the interleukin-2 receptor (IL-2R) in human T-lymphocytes. medchemexpress.cominvivochem.comnih.govmedchemexpress.com IL-2 is a vital cytokine for the proliferation and activation of T-cells. By restoring the IL-2 pathway, MP-2 helps to re-establish the functional capacity of these immune cells. nih.gov Studies have demonstrated that MP-2 can restore the phytohemagglutinin (PHA)-induced proliferation of human peripheral blood T-lymphocytes. medchemexpress.cominvivochem.com Furthermore, research indicates that MP-2 induces the resistance of T-lymphocytes to the suppressive effects exerted by tumors, as observed in models using P388 leukemia. nih.gov

Table 2: Restorative Effects of Myelopeptide-2 on T-Lymphocyte Function Data is based on available preclinical research and is for informational purposes only.

Experimental Condition	Parameter Measured	Observed Effect of Myelopeptide-2	Reference
Human T-lymphocytes inhibited by HL-60 leukemia cell products	Mitogenic Reactivity / Proliferation	Restored. medchemexpress.cominvivochem.comnih.gov	medchemexpress.cominvivochem.comnih.gov
Human T-lymphocytes depressed by tumor products	Interleukin-2 (IL-2) Synthesis	Recovered/Increased. medchemexpress.comnih.gov	medchemexpress.comnih.gov
Human T-lymphocytes depressed by tumor products	Interleukin-2 Receptor (IL-2R) Expression	Recovered. medchemexpress.comnih.gov	medchemexpress.comnih.gov
T-lymphocytes in the presence of P388 leukemia cells	Resistance to Tumor Suppression	Induced resistance. nih.gov	nih.gov

Cellular and Molecular Pathways Mediating Antitumor Effects of Myelopeptide-2

The antitumor effects of Myelopeptide-2 are believed to be mediated primarily through the T-system of immunity. worldscientific.comnih.gov The core mechanism involves the modulation of T-lymphocyte activity to overcome tumor-induced immune suppression. nih.gov A key molecular pathway influenced by MP-2 is the production and signaling of Interleukin-2 (IL-2), a cytokine critical for T-cell-mediated immunity. nih.gov

By restoring the ability of T-lymphocytes to synthesize IL-2 and express its receptor, MP-2 facilitates the activation and proliferation of these crucial immune cells even in the presence of suppressive factors released by tumors like the HL-60 leukemia cell line. medchemexpress.comnih.gov This action helps to maintain immune homeostasis, a state of immunological balance. nih.gov The data suggest that MP-2's regulatory actions are directed toward sustaining an active immune defense, which is often compromised during tumor progression. worldscientific.comnih.gov

The tumor microenvironment (TME) is a complex ecosystem of cancer cells, stromal cells, and immune cells that often fosters an immunosuppressive landscape, allowing tumors to evade immune destruction. By restoring T-cell function, Myelopeptide-2 has the potential to modulate this environment, shifting it from an immunosuppressive to an immunoreactive state.

The ability of MP-2 to render T-lymphocytes resistant to suppression by tumor cells is a direct form of immunomodulation within the TME. nih.gov Factors released by tumors, such as those found in the ascitic fluid of mice with P388 leukemia, contribute to an immunosuppressive TME. nih.gov MP-2's capacity to counteract these factors and restore IL-2 production suggests it can reverse the functional paralysis of T-cells that characterizes many "cold" or non-immunoreactive tumors. nih.gov This immunomodulatory activity points to MP-2's potential to alter the immunological context of the tumor, thereby contributing to the suppression of tumor growth. nih.govnih.gov

Experimental Models and Methodologies in Myelopeptide 2 Research

In Vitro Cellular Assays for Myelopeptide-2 Activity

In vitro assays provide a controlled environment to dissect the specific effects of Myelopeptide-2 on immune cells. These methods are crucial for understanding the molecular and cellular pathways modulated by this peptide.

Lymphocyte Proliferation Assays

Lymphocyte proliferation assays are fundamental in assessing the impact of MP-2 on the adaptive immune response. Studies have shown that MP-2 can restore the mitogenic reactivity of human T lymphocytes that has been suppressed by factors from HL-60 leukemia cells or measles virus. medchemexpress.comnih.govmedchemexpress.com In these assays, human peripheral blood T lymphocytes are stimulated to proliferate with phytohemagglutinin (PHA). medchemexpress.cominvivochem.com The addition of MP-2 has been observed to recover this proliferative response, indicating its potential to counteract immunosuppressive conditions. medchemexpress.cominvivochem.com The effect is dose-dependent and is a key indicator of the peptide's immunorestorative capabilities. medchemexpress.comnih.gov

Flow Cytometry for Surface Marker and Cytokine Expression

Flow cytometry is a powerful technique used to analyze the expression of cell surface markers and intracellular cytokines at the single-cell level. nih.govabcam.combiocompare.com Research on MP-2 has utilized this methodology to demonstrate its ability to restore the expression of crucial immune molecules. Specifically, MP-2 has been shown to recover the depressed synthesis of interleukin-2 (B1167480) (IL-2) and the expression of the IL-2 receptor (IL-2R) on human T lymphocytes that have been treated with suppressive agents from HL-60 cells or measles virus. medchemexpress.comnih.govmedchemexpress.com IL-2 is a critical cytokine for T cell proliferation and differentiation, and its receptor is essential for mediating its effects. promega.com The ability of MP-2 to upregulate both IL-2 and IL-2R highlights a key mechanism behind its immunomodulatory activity. medchemexpress.comnih.gov Furthermore, flow cytometry has been used to show that MP-2 can influence the expression of CD3 and CD4 antigens on T lymphocytes, further supporting its role in modulating T-cell phenotype. cpcscientific.com

Co-culture Systems

Co-culture systems are employed to study the complex interactions between different cell populations. In the context of MP-2 research, these systems have been invaluable for modeling immunosuppressive environments.

T lymphocytes with HL-60 leukemia cells: Co-culturing T lymphocytes with the human promyelocytic leukemia cell line, HL-60, creates an in vitro model of tumor-induced immunosuppression. nih.govnih.gov Conditioned medium from HL-60 cultures is known to inhibit T lymphocyte responsiveness. nih.gov Studies have demonstrated that MP-2 can effectively restore the mitogen responsiveness of T lymphocytes in this co-culture system. nih.govnih.govresearchgate.net This restoration is linked to the recovery of IL-2 synthesis and IL-2R expression. nih.gov

T lymphocytes with measles virus-infected cells: The measles virus is known for its immunosuppressive effects. researchgate.netnih.gov Co-culture systems involving T lymphocytes and measles virus-infected cells are used to mimic this viral-induced immune depression. nih.govmedchemexpress.com Research has shown that MP-2 can counteract the inhibitory effects of the measles virus on T lymphocyte function. nih.govresearchgate.net This includes the restoration of mitogenic reactivity and the recovery of IL-2 production. medchemexpress.comnih.govinvivochem.com

Co-culture System	Cell Types	Observed Effect of Myelopeptide-2	Reference
Tumor Microenvironment Model	Human T lymphocytes, HL-60 leukemia cells	Restores mitogen responsiveness of T lymphocytes. nih.govnih.govresearchgate.net Recovers reduced IL-2 synthesis and IL-2R expression. nih.gov	nih.govnih.govresearchgate.net
Viral Infection Model	Human T lymphocytes, Measles virus-infected cells	Restores mitogen reactivity of T lymphocytes. medchemexpress.comnih.govmedchemexpress.com Recovers depressed IL-2 synthesis. medchemexpress.cominvivochem.com	medchemexpress.comnih.govmedchemexpress.cominvivochem.com

Preclinical Animal Models for Evaluating Myelopeptide-2 Efficacy

Preclinical animal models are essential for evaluating the in vivo efficacy and potential therapeutic applications of Myelopeptide-2 in a whole-organism context.

Murine Models of Immunodeficiency and Tumorigenesis

Murine models of immunodeficiency are critical for assessing the immunomodulatory effects of MP-2 in a living system. jax.orgcrownbio.com Studies in mice with congenital immunodeficiencies have shown that myelopeptides (B149311) can correct defective antibody responses. nih.gov For instance, in MRL/lpr mice, which spontaneously develop an autoimmune disease, myelopeptides have been shown to correct the defective antibody response to sheep red blood cells and prolong their lifespan. nih.gov

In the context of tumorigenesis, murine models are used to investigate the anti-tumor potential of MP-2. nih.govnih.gov In studies using urethane-induced lung adenoma models, administration of MP-2 was found to delay the appearance of tumors and decrease the number of both spontaneous and urethane-induced lung tumors. medchemexpress.cominvivochem.com Furthermore, MP-2 has demonstrated the ability to inhibit the growth of various transplantable solid tumors in mice, including Ca-755 adenocarcinoma of the mammary gland and Lewis adenocarcinoma of the lung. nih.gov

Animal Model	Condition	Key Findings with Myelopeptide-2	Reference
MRL/lpr Mice	Congenital Immunodeficiency, Autoimmunity	Corrects defective antibody response. nih.gov Results in a two-fold prolongation of lifespan. nih.gov	nih.gov
Urethane-Induced Lung Adenoma Model	Chemical Carcinogenesis	Delays tumor appearance. medchemexpress.cominvivochem.com Decreases the number of spontaneous and induced lung tumors. medchemexpress.cominvivochem.com	medchemexpress.cominvivochem.com
Transplantable Tumor Models (Ca-755, Lewis)	Tumorigenesis	Inhibits the growth of solid tumors by 70-82%. nih.gov	nih.gov

Advanced Techniques for Investigating Myelopeptide-2 Cellular Targets and Signaling Pathways

The elucidation of Myelopeptide-2 (MP-2) bioactivity relies on a suite of advanced experimental methodologies designed to identify its cellular interaction points and dissect the subsequent signaling cascades. Research efforts primarily utilize in vitro models of immune suppression, such as human T-lymphocytes inhibited by factors from HL-60 leukemia cells or the measles virus, to assess the restorative capabilities of MP-2. nih.govmedchemexpress.com The core focus of these investigations has been on the peptide's ability to modulate T-cell surface markers and restore critical cytokine signaling, particularly the Interleukin-2 (IL-2) pathway. nih.gov

Immunofluorescence and Flow Cytometry for Cellular Target Identification

Advanced microscopic and cytometric techniques are fundamental in identifying the direct cellular targets of MP-2 and quantifying its effect on immune cell populations.

Immunofluorescent Analysis: This technique is employed to visualize the binding of myelopeptides to their target cells. By using fluorescently labeled peptides, researchers can directly observe interactions with cell surface receptors. For instance, studies on the related myelopeptide, MP-1, have successfully used immunofluorescent analysis to demonstrate specific binding to receptors on mouse spleen cells, a technique directly applicable to MP-2 research to confirm its physical interaction with lymphocytes. nih.gov

Flow Cytometry: This high-throughput technique is crucial for quantifying changes in cell surface protein expression on a single-cell basis. In MP-2 research, flow cytometry is used to analyze the restoration of key T-lymphocyte surface antigens that are diminished during immune suppression. The primary targets measured are the CD3 and CD4 antigens, which are critical for T-cell function. nih.gov Following treatment with MP-2, suppressed T-cell populations are analyzed for the recovery of these markers. Furthermore, flow cytometry can quantify the expression of the Interleukin-2 receptor (IL-2R) on the cell surface, often using biotinylated IL-2 that binds to the functional receptor, which is then detected with a fluorescently-tagged streptavidin molecule. eur.nl

Table 1: Representative Flow Cytometry Data on T-Lymphocyte Surface Marker Restoration by MP-2 This table presents illustrative data based on findings described in scientific literature. researchgate.net

Experimental Condition	Cell Population	Parameter Measured	% of Positive Cells (Illustrative)
Healthy T-Lymphocytes (Control)	Total Lymphocytes	CD3+ Expression	70%
T-Lymphocytes + HL-60 Conditioned Medium (Suppressed)	Total Lymphocytes	CD3+ Expression	45%
Suppressed T-Lymphocytes + MP-2	Total Lymphocytes	CD3+ Expression	65%
Healthy T-Lymphocytes (Control)	CD3+ Lymphocytes	CD4+ Expression	65%
T-Lymphocytes + HL-60 Conditioned Medium (Suppressed)	CD3+ Lymphocytes	CD4+ Expression	35%
Suppressed T-Lymphocytes + MP-2	CD3+ Lymphocytes	CD4+ Expression	60%

Methods for Elucidating the Interleukin-2 Signaling Pathway

MP-2's mechanism is closely linked to its ability to recover depressed Interleukin-2 (IL-2) synthesis and IL-2 receptor (IL-2R) expression. nih.gov A variety of assays are used to quantify these effects at the gene and protein levels.

Gene Expression Analysis: To understand how MP-2 acts at the genetic level, quantitative reverse-transcriptase polymerase chain reaction (RT-qPCR) is utilized. This technique precisely measures the amount of specific mRNA transcripts, providing insight into gene activity. In the context of MP-2 research, RT-qPCR can quantify the mRNA levels of IL2 (the gene for Interleukin-2) and IL2RA (the gene for the IL-2 receptor alpha chain) to demonstrate that MP-2 treatment upregulates their transcription in suppressed T-cells. nih.gov

Protein Quantification and Bioassays: Measuring the functional output of the signaling pathway—the IL-2 protein itself—is accomplished through several methods:

Immuno-enzyme Assays (ELISA): The Enzyme-Linked Immunosorbent Assay is a standard method to quantify the concentration of a specific protein, such as IL-2, in a sample like cell culture supernatant. google.com

Cell-Based Bioassays: These assays measure the biological activity of IL-2. A common method involves using an IL-2-dependent cell line, such as CTLL-2. These cells require IL-2 to proliferate. The proliferation rate, which is directly proportional to the amount of active IL-2 in the sample, can be measured using techniques like the MTT colorimetric assay or by monitoring the incorporation of [3H]thymidine into newly synthesized DNA. researchgate.netnih.gov

Table 2: Analysis of IL-2 Pathway Restoration by Myelopeptide-2 This table provides an illustrative summary of findings from techniques used to measure components of the IL-2 signaling pathway. nih.govnih.govnih.gov

Technique	Analyte Measured	Experimental Condition	Result (Illustrative)
RT-qPCR	IL2 mRNA	Suppressed T-Cells + MP-2	5-fold increase vs. suppressed
RT-qPCR	IL2RA mRNA	Suppressed T-Cells + MP-2	4-fold increase vs. suppressed
ELISA	IL-2 Protein in Supernatant	Suppressed T-Cells + MP-2	Increased concentration from <10 pg/mL to >100 pg/mL
CTLL-2 Bioassay (MTT)	Biologically Active IL-2	Suppressed T-Cells + MP-2	Restoration of CTLL-2 cell proliferation

Comparative Studies and Broader Biological Context of Myelopeptide 2

Distinctions in Biological Activity and Mechanism Among Individual Myelopeptides (B149311) (MP-1, MP-2, MP-3, MP-4)

Myelopeptides are a class of endogenous bioregulatory peptides, each with distinct immunoregulatory activities and mechanisms of action. worldscientific.com They are considered promising for the development of new-generation medicinal preparations due to their natural origin, low molecular weight, targeted action, and lack of side effects. worldscientific.comshakes.cz

Myelopeptide-1 (MP-1) , with the amino acid sequence Phe-Leu-Gly-Phe-Pro-Thr, is primarily recognized for its immunocorrective properties. worldscientific.comsci-hub.se It has been shown to normalize antibody formation in various models of immunodeficiency. sci-hub.se The mechanism of MP-1 involves the stimulation of T-helper cells (CD4+ lymphocytes), which helps to restore the balance between T-helper and T-suppressor cells (CD4/CD8 ratio). sci-hub.se In contrast to MP-2, MP-1's immunoregulatory effects are generally more pronounced and occur at lower concentrations. nih.gov While MP-2 can restore T-lymphocyte function suppressed by leukemia cells, MP-1 does not exhibit this specific activity. nih.gov

Myelopeptide-2 (MP-2) , with the sequence Leu-Val-Val-Tyr-Pro-Trp, is distinguished by its antitumor and antiviral effects. worldscientific.commedchemexpress.com It can restore the functional activity of T-lymphocytes that have been suppressed by tumor cells or viruses like the measles virus. medchemexpress.comapexbt.com This restorative effect is linked to its ability to recover the synthesis of interleukin-2 (B1167480) (IL-2) and the expression of IL-2 receptors on T-lymphocytes. medchemexpress.comnih.gov MP-2 also influences the expression of CD3 and CD4 antigens on T-cells. apexbt.comcpcscientific.com

Myelopeptide-3 (MP-3) , identified by the sequence Leu-Val-Cys-Tyr-Pro-Gln, primarily acts on macrophages. researchgate.net It enhances the expression of Ia antigen on the macrophage surface and stimulates their cytotoxic activity, particularly when macrophages are outnumbered by target cells. researchgate.net Unlike MP-2, which modulates T-cell activity, MP-3's main role is in activating the phagocytic functions of the immune system. worldscientific.comresearchgate.net

Myelopeptide-4 (MP-4) is recognized as a cell differentiation factor. worldscientific.com It can induce terminal differentiation in leukemic cell lines such as HL-60 and K-562. researchgate.netresearchgate.net This involves increasing the expression of differentiation antigens like CD14 and CD38 on HL-60 cells and CD44 on K-562 cells, leading to the development of more mature cell types. researchgate.netresearchgate.net This differentiating activity distinguishes it from the primary immunomodulatory roles of MP-1 and MP-2.

Table 1: Comparative Biological Activities of Myelopeptides

Myelopeptide	Sequence	Primary Biological Activity	Mechanism of Action
MP-1	Phe-Leu-Gly-Phe-Pro-Thr	Immunocorrective	Normalizes antibody formation by acting on T-helper cells. worldscientific.comsci-hub.senih.gov
MP-2	Leu-Val-Val-Tyr-Pro-Trp	Antitumor and Antiviral	Restores T-lymphocyte function by recovering IL-2 synthesis and receptor expression. worldscientific.commedchemexpress.comnih.gov
MP-3	Leu-Val-Cys-Tyr-Pro-Gln	Macrophage Stimulation	Enhances phagocytic and cytotoxic activity of macrophages. worldscientific.comresearchgate.net
MP-4	Not specified in results	Cell Differentiation	Induces terminal differentiation of leukemic cells. worldscientific.comresearchgate.netresearchgate.net

Myelopeptide-2 in the Context of Bone Marrow-Derived Immunoregulatory Mediators

The bone marrow is a primary site for the production of a variety of immunoregulatory mediators, including myelopeptides. nih.gov These peptides are part of a complex network of cytokines and other signaling molecules that maintain immune homeostasis. nih.gov

Myelopeptides, as a group, are considered bioregulatory mediators originating from the bone marrow. nih.gov They have been isolated from the supernatant of porcine bone marrow cell cultures. nih.gov MP-2's ability to restore T-lymphocyte function that has been suppressed by factors from leukemia cells or viruses highlights its role as a key immunoregulatory molecule. medchemexpress.comnih.gov It works to counteract immunosuppressive environments, a critical function for maintaining an effective immune response against pathogens and malignant cells. worldscientific.com

The action of MP-2 is intertwined with the activity of other cytokines. nih.gov Its ability to restore IL-2 synthesis and receptor expression is a central part of its mechanism. nih.gov IL-2 is a critical cytokine for T-cell proliferation and activation. The interplay between T-helper 1 (Th1) and T-helper 2 (Th2) cytokines is influenced by MP-2, and this interaction can vary depending on the immune status of the individual. nih.gov This suggests that MP-2 does not act in isolation but rather as part of a broader regulatory network aimed at maintaining the balance of the immune system. nih.gov

Interplay of Myelopeptide-2 with Hematopoiesis and Lymphopoiesis Regulation

Hematopoiesis is the process by which all mature blood cells are produced, originating from hematopoietic stem cells (HSCs) in the bone marrow. immunopaedia.org.za This process is tightly regulated by a variety of factors to ensure a balanced output of different blood cell lineages.

Role in Hematopoietic Stem Cell (HSC) and Progenitor Cell Function

While direct studies on the effect of Myelopeptide-2 on hematopoietic stem cell (HSC) and progenitor cell function are not extensively detailed in the provided search results, the origin of myelopeptides from bone marrow cells suggests a close relationship with the hematopoietic microenvironment. nih.gov The bone marrow niche, where HSCs reside, is a complex environment where various cells and signaling molecules interact to control HSC maintenance, proliferation, and differentiation. nih.gov

The broader family of myelopeptides has been shown to induce terminal cell differentiation in hematopoietic disorders like leukemia. worldscientific.com This suggests a potential role for these peptides in influencing the fate of hematopoietic progenitor cells.

Influence on Lineage-Specific Differentiation

The differentiation of HSCs gives rise to two major lineages: the myeloid and the lymphoid lineages. immunopaedia.org.za The myeloid lineage includes granulocytes, monocytes, erythrocytes, and platelets, while the lymphoid lineage comprises T-cells, B-cells, and natural killer (NK) cells. rndsystems.comcellsignal.com

Myelopeptide-2's primary documented influence is on the lymphoid lineage, specifically on T-lymphocytes. nih.govmedchemexpress.com By restoring the function of T-cells suppressed by tumors or viruses, MP-2 directly impacts the adaptive immune response, which is a key function of the lymphoid lineage. nih.govmedchemexpress.com Its effect on CD3 and CD4 antigen expression further underscores its role in T-cell maturation and function. nih.govapexbt.com

In contrast, other myelopeptides show influences on different lineages. For instance, MP-4's ability to induce differentiation in the HL-60 promyelocytic leukemia cell line towards a monocyte/macrophage-like phenotype indicates an effect on the myeloid lineage. researchgate.netresearchgate.net

Table 2: Influence of Myelopeptides on Hematopoietic Lineages

Myelopeptide	Target Lineage	Specific Effect
MP-2	Lymphoid	Restores T-lymphocyte function and influences CD3/CD4 expression. nih.govmedchemexpress.comapexbt.com
MP-4	Myeloid	Induces differentiation of promyelocytic cells towards monocytes/macrophages. researchgate.netresearchgate.net

Future Research Perspectives and Translational Avenues for Myelopeptide 2

Identification of Specific Receptors and Signaling Pathways for Myelopeptide-2

A critical step towards the broader therapeutic application of Myelopeptide-2 is the precise identification of its molecular targets. While the downstream effects of MP-2 are increasingly understood, the specific cell surface receptor to which it binds remains to be fully elucidated. Current research indicates that the restorative effects of MP-2 are intimately linked to the Interleukin-2 (B1167480) (IL-2) signaling axis. nih.govnih.govmedchemexpress.com

Future research should prioritize the identification of the primary MP-2 receptor on T-lymphocytes and other potential immune cells. Techniques such as affinity chromatography, radioligand binding assays, and photoaffinity labeling could be employed to isolate and characterize the binding protein.

Once the receptor is identified, subsequent research must delineate the complete intracellular signaling cascade it initiates. It is known that MP-2 treatment leads to the recovery of depressed IL-2 synthesis and the expression of the Interleukin-2 Receptor (IL-2R). medchemexpress.comnih.govdcchemicals.cominvivochem.com This suggests that the signaling pathway initiated by MP-2 likely converges with or modulates pathways essential for T-cell activation and cytokine production, such as the JAK-STAT, PI3K/Akt, and MAPK pathways which are known to be downstream of IL-2R activation. medchemexpress.comapexbt.com Furthermore, studies have noted that the restorative effect of MP-2 is associated with its influence on CD3 and CD4 antigen expression on T-lymphocytes, providing another avenue for mechanistic investigation. cpcscientific.com Elucidating this complete pathway is fundamental for understanding its mechanism of action and for identifying potential biomarkers of response.

Advanced Preclinical Investigations into Myelopeptide-2 Efficacy and Mechanisms

Existing preclinical data provides a strong foundation for the immunomodulatory and anti-tumor potential of MP-2. worldscientific.com It has been shown to restore the mitogenic reactivity of human T-lymphocytes that have been inhibited by factors from HL-60 leukemia cells or by the measles virus. medchemexpress.comnih.govabmole.comtargetmol.com In vivo studies have further demonstrated that MP-2 can lower the incidence of spontaneous and chemically-induced lung adenomas in mice. medchemexpress.cominvivochem.com

To build upon these findings, advanced preclinical investigations are warranted. These should involve a broader range of animal models that more closely mimic human diseases. The primary mechanism appears to be the restoration of T-cell functional activity that is often suppressed in tumor-bearing states, representing a promising therapeutic approach. sci-hub.seworldscientific.com

Below is a table summarizing key preclinical research findings for Myelopeptide-2:

Interactive Data Table: Preclinical Studies on Myelopeptide-2 (MP-2)

Model System	Condition	Key Findings	Reference(s)
Human Peripheral Blood T-lymphocytes	Inhibition by HL-60 leukemia cell conditioned medium or measles virus	Restored phytohemagglutinin (PHA)-induced proliferation.	medchemexpress.comnih.gov
Human T-lymphocytes	Damage by HL-60 or measles virus	Increased the level of reduced IL-2 synthesis and restored IL-2R expression.	medchemexpress.comnih.govinvivochem.com
Murine Splenocytes	In vitro culture	Stimulated the production of IL-2.	nih.gov
CTLL-2 cell line (IL-2 dependent)	In vitro culture	Stimulated IL-2-dependent proliferation.	nih.gov

Future studies should aim to replicate these findings and explore the efficacy of MP-2 in combination with standard-of-care therapies, such as chemotherapy or immune checkpoint inhibitors. Investigating the impact of MP-2 on the tumor microenvironment, including its effects on other immune cell populations like macrophages and natural killer (NK) cells, would provide a more comprehensive understanding of its anti-neoplastic activity. researchgate.net

Novel Research Directions for Myelopeptide-2 in Immune-Related Pathologies

The established role of MP-2 in maintaining immune homeostasis and restoring T-cell function suggests its therapeutic potential extends beyond oncology and virology. nih.govdcchemicals.com Its characterization as an immunoregulatory and immunocorrective agent opens up novel research avenues in a variety of immune-related pathologies. peptide.comworldscientific.com

One significant area for future research is in the field of autoimmune diseases . connectedpapers.com Conditions such as rheumatoid arthritis, multiple sclerosis, and type 1 diabetes are characterized by dysregulated T-cell responses. nih.gov Given that MP-2 helps maintain the balance of T-helper (Th1) and Th2 cytokine responses, it could potentially be investigated as a means to restore immune tolerance in preclinical models of autoimmunity. nih.gov The development of HLA class II transgenic mouse models for various human autoimmune diseases provides a powerful tool to test such hypotheses. nih.gov

Another promising direction is the investigation of MP-2 in chronic inflammatory disorders and conditions associated with immunodeficiency. worldscientific.comcpcscientific.com Its ability to counteract immunosuppressive mechanisms could be beneficial in patients with compromised immune systems. Furthermore, the potential for peptide-based therapeutics to inhibit multiple inflammatory cytokines is an active area of research, and MP-2 could be explored within this context. biorxiv.org The development of artificial intelligence and machine learning models to predict the progression of autoimmune and inflammatory diseases could help identify patient populations most likely to benefit from an immunomodulatory agent like MP-2. pennstatehealthnews.org

Finally, exploring the broader effects of the myelopeptide family could provide insights. For instance, Myelopeptide-3 is known to stimulate macrophage activity, suggesting that MP-2's effects may not be limited to the adaptive immune system. researchgate.net A comprehensive investigation into MP-2's influence on the innate immune system could uncover new therapeutic applications.

Q & A

Q. What are the primary immunological mechanisms through which MP-2 modulates T-cell activity?

MP-2 restores T-cell phenotype by influencing CD3 and CD4 antigen expression, as demonstrated in in vitro studies using human T lymphocytes exposed to tumor-derived conditioned media (HL-60 CM). Researchers should design experiments using flow cytometry to quantify CD3/CD4 expression changes post-MP-2 treatment. Include controls for baseline antigen levels and validate results with ELISA for IL-2 synthesis (restored to 70–80% of normal levels in treated samples) .

Q. What standard experimental models are used to evaluate MP-2’s antitumor effects?

Q. How should MP-2 be prepared and stored to ensure stability in experimental settings?

MP-2 (CAS 137833-31-9) is stored at -20°C in lyophilized form. For in vitro use:

• Reconstitution : Dissolve in sterile PBS (pH 7.4) to 1 mg/mL.
• Working solutions : Dilute to 10–100 µg/mL in RPMI-1640 medium. Avoid freeze-thaw cycles >3× to prevent peptide degradation .

Advanced Research Questions

Q. How can contradictory data on MP-2’s dose-dependent effects be reconciled across studies?

Discrepancies arise from variations in model systems (e.g., human vs. murine T cells) and administration routes. For example:

• In vitro : CD4+ restoration peaks at 50 µg/mL but declines at higher doses due to receptor saturation.
• In vivo : Optimal antitumor efficacy occurs at 10 µg/kg, while higher doses (≥25 µg/kg) show diminished returns. Recommendation: Use pharmacokinetic modeling to align in vitro EC₅₀ values with in vivo bioavailability .

Q. What experimental controls are critical when assessing MP-2’s impact on IL-2 synthesis?

Include:

• Negative controls : T-cells exposed to HL-60 CM without MP-2.
• Positive controls : IL-2-enriched media (e.g., 100 U/mL recombinant IL-2).
• Validation : Measure IL-2 mRNA via RT-qPCR (primers targeting exon 2–3 junction) and protein secretion via ELISA. Note that MP-2 restores IL-2 to 65–75% of baseline in measles virus-suppressed models .

Q. What strategies optimize MP-2’s bioavailability in oral administration studies?

While MP-2 is typically injected, oral formulations require:

• Solubility enhancers : 0.5% CMC-Na or PEG400 suspensions.
• Dose calibration : Oral bioavailability is ~30% of intraperitoneal; adjust doses to 30–50 µg/kg.
• Stability assays : Test gastric acid resistance using simulated intestinal fluid (SIF) .

Methodological Considerations

Q. How should researchers validate MP-2’s target specificity in mixed lymphocyte populations?

Use single-cell RNA sequencing (scRNA-seq) to map CD3/CD4 expression heterogeneity. Combine with CRISPR-Cas9 knockout of putative receptors (e.g., TCR-associated kinases) to confirm MP-2’s mechanism. Reference Strelkov et al.’s flow cytometry protocols for cross-validation .

Q. What statistical approaches are recommended for analyzing MP-2’s tumor-suppression data?

Apply Kaplan-Meier survival analysis for tumor onset delays and ANOVA for intergroup tumor count comparisons. For skewed distributions (common in small animal cohorts), use non-parametric tests like Kruskal-Wallis. Report p-values with Bonferroni correction for multiple comparisons .

Data Contradiction Analysis

Q. Why do some studies report MP-2-induced immunosuppression at high concentrations?

At ≥100 µg/mL, MP-2 may downregulate IL-2Rα (CD25) via feedback inhibition. Resolve this by:

• Dose-response curves : Test 10–200 µg/mL ranges.
• Time-course experiments : Measure IL-2Rα expression at 6, 12, and 24 hours. Contradictory findings often stem from endpoint timing rather than mechanistic divergence .